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Compound of Interest

Compound Name: 1-Morpholin-4-ylacetone

Cat. No.: B1337898 Get Quote

Essential Safety and Handling Guide for 1-
Morpholin-4-ylacetone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 1-Morpholin-4-ylacetone (CAS No. 6704-35-4). The following procedures are

designed to ensure the safety of laboratory personnel and compliance with standard safety

protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Morpholin-4-ylacetone is classified as a combustible liquid.[1] Appropriate personal

protective equipment is mandatory to minimize exposure and ensure safety.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

To prevent skin contact with

the liquid.[1]

Eye Protection
Safety goggles or a face

shield.
To protect against splashes.[1]

Skin and Body

Laboratory coat and closed-toe

shoes. An additional chemical-

resistant apron is

recommended when handling

larger quantities.

To protect against skin

exposure and contamination of

personal clothing.[1]

Respiratory

Work in a well-ventilated area,

preferably under a chemical

fume hood.

To minimize inhalation of

vapors.[1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to prevent accidents and

maintain the integrity of the chemical.

Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling, ensure that an appropriate spill kit is readily available.

Personal Protective Equipment: Wear all required PPE as outlined in Table 1.

Dispensing: Handle the chemical in a well-ventilated area or a chemical fume hood.[1] Avoid

breathing vapors.[1]

Transfer: When transferring, use appropriate tools and techniques to minimize splashing and

aerosol generation.

Closing Containers: After use, ensure the container is tightly closed.[1]

Decontamination: Wash hands and any exposed skin thoroughly after handling.[1]
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Storage Requirements

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1]

Keep containers tightly closed when not in use.[1]

Store away from incompatible materials, such as strong oxidizing agents.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup Protocol

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

Collect: Carefully collect the absorbed material into a labeled, sealed container for disposal.

Decontaminate: Clean the spill area with soap and water.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. If not

breathing, provide artificial respiration. Seek

medical attention if symptoms occur.[1]

Skin Contact

Wash the affected area immediately with plenty

of soap and water for at least 15 minutes. If skin

irritation persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek medical attention.[1]

Ingestion

Clean the mouth with water and then drink

plenty of water. Do NOT induce vomiting. Seek

medical attention.

Disposal Plan
Proper disposal of 1-Morpholin-4-ylacetone and its contaminated materials is essential to

prevent environmental contamination and comply with regulations.

Disposal Workflow

Characterize Waste
(1-Morpholin-4-ylacetone)

Select Compatible Container
(e.g., HDPE)

  Containerize Label Container
('Hazardous Waste', Chemical Name, Hazards)

  Label Store in Designated Area
(Secure, Ventilated)

  Store Arrange for Professional Disposal
(Contact EHS)

  Dispose

Click to download full resolution via product page

Figure 1. General workflow for the safe disposal of 1-Morpholin-4-ylacetone waste.

Step-by-Step Disposal Guidance

Waste Segregation: Do not mix 1-Morpholin-4-ylacetone waste with other chemical waste

streams unless compatibility is confirmed.
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Containerization: Collect liquid waste in a designated, leak-proof, and chemically compatible

container (e.g., high-density polyethylene - HDPE).

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"1-Morpholin-4-ylacetone," and associated hazards (Combustible Liquid).

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials.

Disposal: Dispose of the contents and container in accordance with local, state, and federal

regulations through an approved waste disposal plant.[1] Contact your institution's

Environmental Health & Safety (EHS) department for specific procedures and to arrange for

pickup.

Chemical and Physical Properties
Understanding the properties of 1-Morpholin-4-ylacetone is key to its safe handling.

Table 2: Physicochemical Data

Property Value

Physical State Liquid[1]

Appearance Colorless[1]

Boiling Point 117 - 122 °C / 242.6 - 251.6 °F[1]

Flash Point 68.3 °C / 154.9 °F[1]

Specific Gravity 0.995[1]

Molecular Formula C7H13NO2[2]

Molecular Weight 143.19[2]

Logical Relationship of Safety Controls
The implementation of safety measures follows a logical hierarchy to ensure maximum

protection.
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Hazard Control Hierarchy

Chemical Handling

Elimination/Substitution
(Use a less hazardous chemical if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., Safe Work Practices, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Potential Hazards
(Inhalation, Skin/Eye Contact)

   Mitigates

1-Morpholin-4-ylacetone
(Combustible Liquid)

Click to download full resolution via product page

Figure 2. Logical relationship between hazard controls and the handling of 1-Morpholin-4-
ylacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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